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Introduction

2,4'-Dinitrodiphenylmethane is a nitroaromatic compound of significant interest in various
fields of chemical research, including synthesis and materials science. A thorough
understanding of its molecular structure is paramount for its application and further
development. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared
(IR) spectroscopy, and Mass Spectrometry (MS) are indispensable tools for the elucidation of
its chemical architecture. This technical guide provides a comprehensive overview of the
spectroscopic data for 2,4'-dinitrodiphenylmethane, intended for researchers, scientists, and
professionals in drug development. The focus of this document is to not only present the data
but also to offer insights into the interpretation and experimental considerations, thereby
providing a practical resource for laboratory work.

The molecular structure of 2,4'-Dinitrodiphenylmethane, with the chemical formula
C13H10N204 and a molecular weight of approximately 258.23 g/mol , presents a unique
spectroscopic fingerprint due to the asymmetric substitution on the two phenyl rings.[1][2] This
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guide will delve into the nuances of its *H NMR, 3C NMR, IR, and MS spectra to provide a
holistic understanding of its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of
a molecule. For 2,4'-dinitrodiphenylmethane, both *H and *3C NMR are crucial for assigning
the positions of the nitro groups and confirming the overall structure.

'H NMR Spectroscopy

The *H NMR spectrum of 2,4'-dinitrodiphenylmethane is expected to show distinct signals for
the aromatic protons and the methylene bridge protons. The electron-withdrawing nature of the
nitro groups significantly influences the chemical shifts of the aromatic protons, causing them to
appear at lower fields (higher ppm values).

Predicted *H NMR Data (500 MHz, CDCIs):

Protons Pr(?dicted Chemical Multiplicity Coupling Constant
Shift (8, ppm) (3, Hz)

H-3', H-5' 8.15 d 85

H-2', H-6' 7.40 d 85

H-3 8.10 d 55

H-5 7.60 dd 8.5,2.5

H-6 7.35 d 8.5

-CHaz- 4.10 S

Note: This is a predicted spectrum. Actual experimental values may vary.
Interpretation:

e The two protons on the 4'-nitrophenyl ring (H-3' and H-5') are expected to be the most
downfield due to the strong deshielding effect of the nitro group. They would appear as a
doublet.
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e The protons H-2' and H-6' on the same ring would also be a doublet, upfield from H-3' and H-
5

e The protons on the 2,4-dinitrophenyl ring will show a more complex pattern. H-3, being ortho
to a nitro group, is expected to be a doublet with a small coupling constant.

e H-5 will be a doublet of doublets due to coupling with both H-3 and H-6.
e H-6 will appear as a doublet.

o The methylene bridge protons (-CHz-) are expected to be a singlet as they have no adjacent
protons to couple with.

3C NMR Spectroscopy

The 3C NMR spectrum provides information about the carbon skeleton of the molecule. The
carbons attached to the nitro groups will be significantly deshielded.

Predicted 3C NMR Data (125 MHz, CDCls):

Carbon Predicted Chemical Shift (6, ppm)
c-4 147.0
C-2,C4 146.5, 148.0
C-1 145.5

C-1 138.0

Cc-2', C-6' 130.0

C-3, C-% 124.0

C-6 127.5

C-5 121.0

C-3 119.0

-CHa- 36.0
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Note: This is a predicted spectrum. Actual experimental values may vary. Some sources
indicate the availability of a $3C NMR spectrum for a "Dinitro-diphenyl-methane" on
SpectraBase, which may correspond to the 2,4'- isomer.[3][4]

Interpretation:

e The carbons bearing the nitro groups (C-2, C-4, and C-4") are expected to have the highest
chemical shifts.

e The quaternary carbons (C-1 and C-1") will also be downfield.

e The remaining aromatic carbons will appear in the typical aromatic region (110-140 ppm).
e The methylene carbon (-CHz-) will be the most upfield signal.

Molecular Structure with Atom Numbering for NMR Assignments:

Caption: Molecular structure of 2,4'-Dinitrodiphenylmethane with atom numbering.
Experimental Protocol for NMR Spectroscopy:

o Sample Preparation: Dissolve approximately 5-10 mg of 2,4'-dinitrodiphenylmethane in
0.5-0.7 mL of deuterated chloroform (CDCIs) or another suitable deuterated solvent.

 Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal
signal dispersion.

e 1H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a
good signal-to-noise ratio. Typical parameters include a 30° pulse angle and a relaxation
delay of 1-2 seconds.

e 13C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A
larger number of scans will be required compared to *H NMR due to the lower natural
abundance of 13C.

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of 2,4'-dinitrodiphenylmethane will be dominated by the characteristic absorptions
of the nitro groups and the aromatic rings. Experimental data for the dinitro isomers of
diphenylmethane have been reported, providing a basis for interpretation.[1]

Characteristic IR Absorption Bands:

Functional Group Wavenumber (cm~2) Intensity
Aromatic C-H stretch 3100-3000 Medium
Aliphatic C-H stretch (-CHz2-) 2950-2850 Weak
Asymmetric NO2 stretch 1550-1515 Strong
Symmetric NO2 stretch 1355-1335 Strong
Aromatic C=C stretch 1600-1450 Medium
C-N stretch 860-830 Medium
Interpretation:

e The most prominent peaks in the IR spectrum will be the strong absorptions corresponding
to the asymmetric and symmetric stretching vibrations of the two nitro groups. The exact
positions of these bands can be influenced by the substitution pattern on the aromatic rings.

e The aromatic C-H stretching vibrations will be observed above 3000 cm~1.

o The weaker aliphatic C-H stretching from the methylene bridge will be seen just below 3000
cm~L,

e The characteristic C=C stretching vibrations of the aromatic rings will appear in the 1600-
1450 cm~1 region.

e A C-N stretching vibration is also expected in the fingerprint region.

Experimental Protocol for IR Spectroscopy:
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e Sample Preparation: The sample can be prepared as a KBr pellet by grinding a small
amount of the compound with dry potassium bromide and pressing it into a thin disk.
Alternatively, a solution in a suitable solvent (e.g., chloroform) can be analyzed in an IR-
transparent cell. For GC-FT-IR analysis, the compound is introduced into the gas
chromatograph.

e Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is typically used.

o Data Acquisition: The spectrum is recorded over the mid-infrared range (typically 4000-400
cm~1). A background spectrum of the KBr pellet or solvent is recorded and subtracted from
the sample spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule. The electron ionization (El) mass spectrum of 2,4'-dinitrodiphenylmethane is
expected to show a molecular ion peak and several characteristic fragment ions. The
fragmentation pattern can help to confirm the connectivity of the molecule. Data from GC-MS
studies on dinitrodiphenylmethane isomers are available in the literature.[1]

Expected Mass Spectrometric Data (El):

miz Proposed Fragment

258 [M]* (Molecular lon)

212 [M - NO2J*

182 [M - 2NO2]*

165 [C13Ho]* (Fluorenyl cation)

152 [C12Hs]*

121 [C7Hs502]* (Nitrobenzoyl cation)

91 [C7H7]* (Tropylium ion)
Interpretation:
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e The molecular ion peak [M]* should be observed at m/z 258, corresponding to the molecular
weight of the compound.

e Loss of one and two nitro groups (-NOz, 46 Da) would lead to fragment ions at m/z 212 and
182, respectively.

e Asignificant peak at m/z 165 is likely due to the formation of the stable fluorenyl cation
through rearrangement.

o Cleavage of the C-C bond of the methylene bridge can lead to the formation of a
nitrobenzoyl cation (m/z 121) and a tropylium ion (m/z 91).

Proposed Fragmentation Pathway:

- NO2 [C13H10]* -H
m/z =182
cleavage [C7H502]+
m/z =121

cleavage

[C7H7]*
m/z =91

Click to download full resolution via product page
Caption: Proposed mass spectral fragmentation pathway for 2,4'-Dinitrodiphenylmethane.
Experimental Protocol for Mass Spectrometry:

o Sample Introduction: The sample is typically introduced into the mass spectrometer via a gas
chromatograph (GC-MS) for separation from any impurities, or via a direct insertion probe.

« lonization: Electron ionization (El) at 70 eV is a standard method for generating fragments.

e Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass
analyzer (e.g., quadrupole, time-of-flight).
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o Detection: The abundance of each ion is measured by a detector, and a mass spectrum is
generated.

Conclusion

The spectroscopic characterization of 2,4'-dinitrodiphenylmethane provides a detailed picture
of its molecular structure. The combination of NMR, IR, and MS data allows for unambiguous
identification and confirmation of the compound. While experimental data for all techniques
may not be readily available in public databases, the predicted spectra and data from related
isomers offer a solid foundation for its analysis. The methodologies and interpretations
presented in this guide are intended to serve as a valuable resource for scientists engaged in
the synthesis and analysis of this and related compounds, ensuring scientific rigor and integrity
in their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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